![molecular formula C21H27N3O3 B5669005 3-(1,3-benzodioxol-5-ylmethyl)-1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)carbonyl]-3-methylpiperidine](/img/structure/B5669005.png)
3-(1,3-benzodioxol-5-ylmethyl)-1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)carbonyl]-3-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest involves a complex molecular structure with multiple functional groups, indicative of a potential for diverse chemical reactivity and properties. Similar compounds studied in the literature involve synthesis and characterization techniques that could be applicable to the compound .
Synthesis Analysis
Studies involve the synthesis of complex molecules through multi-step reactions, involving reagents like ammonium thiocyanate, ethyl 3-aminobut-2-enoate, and others, to form compounds with pyrazole, pyridine, and benzodioxol motifs, which are key structural elements in the target compound (İ. Koca et al., 2014).
Molecular Structure Analysis
Structural characterization techniques such as NMR, IR, Raman spectroscopy, and X-ray diffraction are commonly employed to elucidate the geometry, bonding, and conformation of complex organic molecules. For instance, Kumara et al. (2018) used these methods to determine the crystal structure and molecular geometry of a novel pyrazole derivative, which shares structural features with the compound of interest (K. Kumara et al., 2018).
Chemical Reactions and Properties
The reactivity of similar compounds includes interactions with nucleophiles and electrophiles, cyclization reactions, and the formation of hydrogen bonds, as demonstrated in various studies. For example, the formation of hydrogen-bonded molecular assemblies and the influence of substituent patterns on molecular reactivity and stability were highlighted by Portilla et al. (2007) (J. Portilla et al., 2007).
properties
IUPAC Name |
[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(1-ethyl-3-methylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3/c1-4-24-12-17(15(2)22-24)20(25)23-9-5-8-21(3,13-23)11-16-6-7-18-19(10-16)27-14-26-18/h6-7,10,12H,4-5,8-9,11,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYUPTZGJHNVARH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C)C(=O)N2CCCC(C2)(C)CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.